Cas no 2551119-68-5 (7-amino-3-thiabicyclo3.3.1nonan-9-one)

• Product Name: 7-amino-3-thiabicyclo3.3.1nonan-9-one
• CAS No: 2551119-68-5
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• MDL: MFCD32875162
• CID: 5656984
• PubChem ID: 165871445
• Update Time: 2025-08-02

7-amino-3-thiabicyclo3.3.1nonan-9-one Chemical and Physical Properties

Names and Identifiers

• 7-amino-3-thiabicyclo[3.3.1]nonan-9-one
• 2551119-68-5
• EN300-27689180
• 7-amino-3-thiabicyclo3.3.1nonan-9-one

• MDL： MFCD32875162
• Inchi： 1S/C8H13NOS/c9-7-1-5-3-11-4-6(2-7)8(5)10/h5-7H,1-4,9H2
• InChI Key： WZEYISFJJBWPAO-UHFFFAOYSA-N
• SMILES： S1CC2C(C(C1)CC(C2)N)=O

Computed Properties

• Exact Mass: 171.07178521g/mol
• Monoisotopic Mass: 171.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 68.4Ų

Additional information on 7-amino-3-thiabicyclo3.3.1nonan-9-one

Professional Introduction to Compound with CAS No. 2551119-68-5 and Product Name: 7-amino-3-thiabicyclo3.3.1nonan-9-one

The compound identified by the CAS number 2551119-68-5 and the product name 7-amino-3-thiabicyclo3.3.1nonan-9-one represents a significant advancement in the field of pharmaceutical chemistry. This bicyclic structure, featuring a thiabicyclo framework, has garnered considerable attention due to its unique molecular architecture and potential therapeutic applications. The presence of both amino and carbonyl functional groups in the molecule suggests versatile reactivity, making it a valuable scaffold for further chemical modifications and drug development.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating sulfur atoms into their core structures. The 7-amino-3-thiabicyclo3.3.1nonan-9-one molecule exemplifies this trend, as sulfur-containing heterocycles are known to exhibit a wide range of biological activities. These activities include antimicrobial, anti-inflammatory, and anticancer properties, which have been extensively explored in academic and industrial research settings.

The bicyclic nature of this compound contributes to its structural rigidity, which can be advantageous in drug design. The three-membered ring system introduces conformational constraints that may enhance binding affinity to biological targets. This feature has been particularly relevant in the development of protease inhibitors and kinase inhibitors, where precise molecular interactions are critical for efficacy. The thiabicyclo moiety, in particular, has been shown to interact favorably with certain enzymes due to its ability to mimic natural substrates or transition states.

In terms of synthetic chemistry, the preparation of 7-amino-3-thiabicyclo3.3.1nonan-9-one involves intricate cyclization reactions that require careful optimization to achieve high yields and purity. Researchers have employed various methodologies, including transition metal-catalyzed reactions and organocatalytic approaches, to construct the desired framework efficiently. The synthesis often begins with readily available precursors, such as amino acids or thiol derivatives, which are subjected to sequential functionalization and ring-closing steps.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery programs. The combination of an amino group and a carbonyl group provides multiple sites for derivatization, allowing chemists to explore diverse chemical space. For instance, the amino group can be coupled with carboxylic acids or aldehydes via amide or imine formation, while the carbonyl group can undergo reduction or oxidation reactions to introduce additional functionality.

Recent advancements in computational chemistry have further accelerated the discovery process for molecules like 7-amino-3-thiabicyclo3.3.1nonan-9-one. Molecular modeling techniques, such as docking studies and molecular dynamics simulations, have been instrumental in predicting binding affinities and optimizing lead structures before experimental synthesis begins. These computational tools enable researchers to identify promising analogs with enhanced pharmacokinetic properties or improved target specificity.

The biological evaluation of 7-amino-3-thiabicyclo3.3.1nonan-9-one has revealed several intriguing findings that underscore its therapeutic potential. Preclinical studies have demonstrated activity against various disease models, including cancer cell lines and inflammatory conditions. The compound's ability to modulate key signaling pathways has been particularly noteworthy, suggesting its utility in treating diseases associated with aberrant signaling networks.

In conclusion, the compound with CAS number 2551119-68-5 and product name 7-amino-3-thiabicyclo3.3.1nonan-9-one represents a promising candidate for further development in pharmaceutical research. Its unique structural features, synthetic accessibility, and biological activity make it a compelling target for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.